Cas no 1806955-71-4 (5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1806955-71-4
• MF: C₈H₄ClF₅IN
• MW: 371.473550796509
• CID: 4894160
• Update Time: 2025-06-11

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF5IN/c9-2-3-1-4(15)5(7(10)11)16-6(3)8(12,13)14/h1,7H,2H2
• InChI Key： CCJDRAJUSSWFIR-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)C(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

The compound 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine, with the CAS number 1806955-71-4, is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, featuring multiple halogenated substituents, including a chloromethyl group, a difluoromethyl group, an iodo group, and a trifluoromethyl group. These substituents contribute to its unique chemical properties, making it a valuable building block in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of biologically active molecules. Its ability to undergo various nucleophilic substitutions and cross-coupling reactions has been extensively explored. For instance, researchers have utilized this compound to synthesize novel pyridine-based ligands for transition metal catalysts, which exhibit enhanced catalytic activity in olefin polymerization and hydrogenation reactions. The presence of the trifluoromethyl group in particular has been shown to significantly influence the electronic properties of the molecule, thereby enhancing its reactivity in these transformations.

In addition to its role in catalysis, this compound has also been investigated for its potential applications in the field of optoelectronics. The substitution pattern on the pyridine ring allows for fine-tuning of the molecule's optical properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that derivatives of this compound can exhibit strong fluorescence emission under UV excitation, suggesting their potential use in bioimaging and sensing applications.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine typically involves a multi-step process that combines halogenation and substitution reactions. One common approach involves the sequential installation of halogenated substituents onto a pyridine ring using electrophilic substitution techniques. The use of iodine as a leaving group has been particularly advantageous in subsequent cross-coupling reactions, enabling the construction of complex molecular architectures with high precision.

From an environmental standpoint, this compound has been studied for its biodegradation properties under various conditions. Research indicates that while it is relatively stable under ambient conditions, it can undergo hydrolytic degradation in aqueous environments under specific pH and temperature conditions. This information is critical for assessing its environmental impact and ensuring safe handling practices during synthesis and application.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine represents a versatile platform for exploring new chemical transformations and developing innovative materials. Its unique combination of substituents offers opportunities for advancing both fundamental research and practical applications across diverse scientific disciplines.